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Compound of Interest

Compound Name: ddATP trisodium

Cat. No.: B12409585

Essential Safety and Handling Guide for ddATP
Trisodium

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2',3'-dideoxyadenosine-5'-triphosphate trisodium salt
(ddATP trisodium). The following procedures are based on best practices for handling
laboratory chemicals and information derived from Safety Data Sheets (SDS) of similar
nucleotide analogs.

Disclaimer: A specific Safety Data Sheet (SDS) for ddATP trisodium (CAS No. 72029-21-1)
was not available at the time of publication. The following recommendations are based on the
potential hazards of similar compounds, which include risks of being harmful if swallowed,
causing skin and eye irritation, and potential reproductive toxicity[1]. Always consult your
institution's Environmental Health and Safety (EHS) department for specific guidance.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling ddATP trisodium, a comprehensive approach to personal protection is
essential to minimize exposure. The following table summarizes the required PPE.
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Protection Type

Required Equipment

Specifications & Rationale

Eye Protection

Chemical safety goggles or a

face shield

Must be worn at all times to
protect against splashes.
Standard safety glasses are

not sufficient.

Hand Protection

Nitrile or other chemical-

resistant gloves

Inspect gloves for integrity
before each use. Dispose of
contaminated gloves
immediately as hazardous

waste.

Body Protection

Laboratory coat

A standard lab coat is required
to protect against incidental

contact.

Respiratory Protection

N95 or P3 respirator

Recommended when handling
the solid form to avoid

inhalation of dust particles.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for the safe handling of ddATP trisodium.

This involves careful preparation, handling, and post-handling procedures.
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Caption: Workflow for Safe Handling of ddATP Trisodium.
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Emergency Procedures and First Aid

In the event of exposure, immediate and appropriate first aid is critical. The following table

outlines the necessary steps.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap
and water. Remove contaminated clothing. If

irritation persists, seek medical attention.

Move the exposed person to fresh air. If not

breathing, provide artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Seek medical
attention.
Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
Ingestion them 2-4 cupfuls of water or milk to drink. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Plan

All materials contaminated with ddATP trisodium must be treated as hazardous chemical

waste.

» Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and pipette tips,

in a clearly labeled hazardous waste container.

» Liquid Waste: Collect all liquid waste containing ddATP trisodium in a separate, labeled

hazardous waste container. Do not pour down the drain.
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o Decontamination: For solutions containing recombinant or synthetic nucleic acids,
decontamination with a 10% bleach solution for at least 30 minutes or by autoclaving may be
required before disposal, in accordance with institutional guidelines for regulated medical
waste[2].

e Regulatory Compliance: All waste disposal must adhere to local, state, and federal
regulations. Consult your institution's EHS department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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